N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide

• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide
• InChI: InChI=1S/C22H18N2O3/c1-13-10-14(2)20-18(11-13)24-22(27-20)17-12-16(8-9-19(17)25)23-21(26)15-6-4-3-5-7-15/h3-12,24H,1-2H3,(H,23,26)/b22-17+
• InChI Key: MXDNBIPYADZOBZ-OQKWZONESA-N
• Isomeric SMILES: CC1=CC(=C2C(=C1)N/C(=C\3/C=C(C=CC3=O)NC(=O)C4=CC=CC=C4)/O2)C
• SMILES: CC1=CC(=C2C(=C1)NC(=C3C=C(C=CC3=O)NC(=O)C4=CC=CC=C4)O2)C

Description

N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide, commonly known as DMBOB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMBOB belongs to the class of benzoxazole derivatives and has been studied extensively for its ability to modulate various biological processes.

Mechanism of Action

DMBOB exerts its biological effects by modulating various signaling pathways in cells. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. DMBOB also inhibits the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
DMBOB has been shown to possess various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. DMBOB also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, DMBOB has been found to protect neurons from oxidative stress and prevent neurodegeneration.

Advantages and Limitations for Lab Experiments

DMBOB has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in a variety of experimental settings. However, DMBOB has some limitations as well. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, DMBOB may have off-target effects that need to be carefully considered in experimental design.

Future Directions

There are several potential future directions for DMBOB research. One area of interest is the development of DMBOB analogs with improved potency and selectivity. Another potential direction is the investigation of DMBOB's effects on other signaling pathways and biological processes. Additionally, the therapeutic potential of DMBOB in various disease states such as cancer and neurodegeneration warrants further investigation.

Synthesis Methods

DMBOB can be synthesized using a multi-step process that involves the condensation of 5,7-dimethyl-2-aminobenzoxazole with 4-hydroxycyclohexa-2,5-dien-1-one in the presence of a suitable catalyst. The resulting product is then reacted with benzoyl chloride to obtain DMBOB in high yield and purity.

Scientific Research Applications

DMBOB has been extensively studied for its potential therapeutic applications in various biological processes. It has been shown to possess anti-inflammatory, anti-tumor, and neuroprotective properties. DMBOB has also been found to be a potent inhibitor of the enzyme phospholipase A2, which is involved in the production of inflammatory mediators.